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For researchers, scientists, and drug development professionals, understanding the selectivity

of Gamma-Aminobutyric Acid (GABA) Transporter 1 (GAT1) inhibitors is crucial for designing

targeted therapeutic strategies and minimizing off-target effects. This guide provides a

comparative analysis of the selectivity profiles of commonly used GAT1 inhibitors, supported by

experimental data and detailed methodologies.

Data Presentation: GAT1 Inhibitor Selectivity
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

several prominent GAT1 inhibitors against the four main GABA transporter subtypes: GAT1,

GAT2, GAT3, and the betaine/GABA transporter 1 (BGT1). This quantitative data allows for a

direct comparison of their potency and selectivity. Lower IC50 values indicate higher potency.
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Inhibitor
GAT1 IC50
(µM)

GAT2 IC50
(µM)

GAT3 IC50
(µM)

BGT1 IC50
(µM)

Species

Tiagabine

0.067

(synaptosom

es), 0.1 (Ki)

- - - Rat, Human

SKF-89976A

0.13

(hGAT1),

0.64 (rGAT1)

550 (rGAT2) 944 (hGAT3)
7210

(hBGT1)
Human, Rat

NO-711 0.04 740 350 3570 Human

CI-966

0.26

(hGAT1), 1.2

(rGAT1)

>200-fold

selective over

GAT2/3

>200-fold

selective over

GAT2/3

- Human, Rat

SNAP-5114 388 (hGAT1) 21 (rGAT2) 5 (hGAT3) 140 Human, Rat

hGAT refers to human GAT, and rGAT refers to rat GAT. IC50 values can vary depending on the

experimental conditions and the species from which the transporters are derived.

Signaling Pathway and Mechanism of Action
GAT1 is a crucial component of the GABAergic synapse, responsible for the reuptake of GABA

from the synaptic cleft into presynaptic neurons and surrounding glial cells.[1] This process

terminates GABAergic signaling and maintains low extracellular GABA concentrations.

Inhibition of GAT1 blocks this reuptake, leading to an accumulation of GABA in the synaptic

cleft. This, in turn, enhances the activation of postsynaptic GABAA and GABAB receptors,

resulting in prolonged and strengthened inhibitory neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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